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Compound Name: Acetyl-PHF6 amide TFA

Cat. No.: B15621273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PHD Finger Protein 6 (PHF6) is a transcriptional regulator involved in neurodevelopment and

hematopoiesis.[1][2] Dysregulation of PHF6 has been implicated in various developmental

disorders and cancers, including T-cell acute lymphoblastic leukemia (T-ALL) and acute

myeloid leukemia (AML).[1] Post-translational modifications, such as acetylation, are critical in

regulating protein function, and the oligomerization of proteins is increasingly recognized as a

key mechanism in both normal physiological processes and disease states. The detection of

acetylated PHF6 oligomers can provide valuable insights into its functional status and its role in

pathogenesis.

These application notes provide detailed protocols for the detection and semi-quantification of

acetylated PHF6 oligomers from cell lysates using Western blotting techniques. Two primary

methods are presented: a denaturing SDS-PAGE for the detection of acetylated PHF6

monomers and Blue Native PAGE (BN-PAGE) for the analysis of native oligomeric complexes.

Signaling Pathway Context: PHF6 in Transcriptional
Regulation
PHF6 functions as a chromatin-associated protein and is a component of transcriptional

regulatory complexes.[3][4] It has been shown to interact with the NuRD (Nucleosome
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Remodeling and Deacetylase) complex, suggesting a role in histone deacetylation and

transcriptional repression.[5] The acetylation status of PHF6 itself may influence its interactions

with other proteins and its ability to regulate gene expression. Understanding the signaling

pathways in which PHF6 participates is crucial for interpreting the significance of its acetylation

and oligomerization.

Nucleus

Cytoplasm

PHF6 NuRD_Complex
 interacts with

Histones
 deacetylates

Target_Genes
 affects accessibility

Transcription_Repression
 leads to

External_Signal

Histone
Acetyltransferases

Histone
Deacetylases

 acetylates

Acetylated_PHF6 deacetylates

Click to download full resolution via product page

Caption: PHF6 in Transcriptional Regulation.

Experimental Workflow Overview
The overall workflow for detecting acetylated PHF6 and its oligomers involves several key

stages, from sample preparation to data analysis. The choice between denaturing and native

gel electrophoresis will depend on whether the monomeric or oligomeric state of the protein is

being investigated.
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1. Sample Preparation
(Cell Lysis)

2. Protein Quantification

3. Electrophoresis

3a. Denaturing SDS-PAGE
(for Monomers)

3b. Blue Native PAGE
(for Oligomers)

4. Western Blot Transfer

5. Membrane Blocking

6. Primary Antibody Incubation
(Anti-PHF6 or Anti-Acetyl-Lysine)

7. Secondary Antibody Incubation

8. Signal Detection

9. Stripping (Optional) 11. Data Analysis

10. Reprobing (Optional)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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